Cas no 27117-91-5 (1H-Indene-1,3(2H)-dione, 4-iodo-)

1H-Indene-1,3(2H)-dione, 4-iodo- structure
27117-91-5 structure
Product Name:1H-Indene-1,3(2H)-dione, 4-iodo-
CAS No:27117-91-5
MF:C9H5IO2
MW:272.039274930954
CID:2124253
Update Time:2023-08-04

1H-Indene-1,3(2H)-dione, 4-iodo- Chemical and Physical Properties

Names and Identifiers

    • 4-iodo-2H-indene-1,3-dione
    • 1H-Indene-1,3(2H)-dione, 4-iodo-
    • Inchi: 1S/C9H5IO2/c10-6-3-1-2-5-7(11)4-8(12)9(5)6/h1-3H,4H2
    • InChI Key: OYYIAIMVJDLYTC-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC2C(CC(C=21)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 237
  • Topological Polar Surface Area: 34.1
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